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Compound of Interest

Compound Name: Piconol

Cat. No.: B130429 Get Quote

Ensuring the safe and environmentally responsible disposal of Piconol (also known as 2-

Pyridinemethanol) is a critical aspect of laboratory safety and chemical management.

Adherence to proper disposal protocols is essential to mitigate risks to personnel and the

environment. This guide provides detailed procedures for researchers, scientists, and drug

development professionals to handle and dispose of Piconol in accordance with established

safety guidelines.

Piconol is a combustible liquid that is harmful if swallowed, causes skin and eye irritation, and

may cause respiratory irritation.[1][2][3] Therefore, proper handling and disposal are

paramount.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Piconol.
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Property Value

Molecular Formula C6H7NO[1][4]

Molecular Weight 109.13 g/mol [3]

Boiling Point 220 °C / 428 °F @ 760 mmHg[4]

Melting Point 5 °C / 41 °F[4]

Density 1.131 g/mL at 25 °C[3]

Flash Point 113 °C / 235.4 °F (closed cup)[3]

Vapor Pressure 0.04 mbar @ 20 °C[4]

Experimental Protocols for Disposal
The disposal of Piconol is not a matter of experimental protocol but of strict adherence to

established safety guidelines. The primary method of disposal is to engage a licensed

hazardous waste disposal company. Do not dispose of Piconol down the drain or in regular

trash.

Step-by-Step Disposal Procedure:
Personal Protective Equipment (PPE): Before handling Piconol waste, ensure you are

wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile rubber).

Safety goggles or a face shield.[3]

A lab coat.

Use a respirator with an appropriate filter (e.g., type ABEK) if ventilation is inadequate.[3]

Waste Collection:

Collect all liquid Piconol waste in a designated, leak-proof, and clearly labeled hazardous

waste container. The container should be compatible with pyridine-based compounds.
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For small spills, absorb the Piconol with an inert, non-combustible absorbent material

(e.g., vermiculite, dry sand, or earth).

Collect all contaminated materials, such as absorbent pads, gloves, and disposable

labware, in a separate, sealed container for solid hazardous waste.

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "Piconol" or "2-Pyridinemethanol," and the associated hazards (e.g.,

"Harmful," "Irritant").

Storage:

Store the sealed waste container in a well-ventilated, cool, and dry designated hazardous

waste storage area.

Keep the container away from sources of ignition, heat, strong oxidizing agents, acids, and

bases.[4]

Ensure the storage area is secure and accessible only to authorized personnel.

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.

Follow all institutional and local regulations for hazardous waste disposal.

Record Keeping:

Maintain accurate records of the amount of Piconol waste generated and the date of

disposal, in accordance with your institution's policies and local regulations.

Piconol Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Piconol waste.
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(absorbents, gloves) in a
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hazardous waste.

Solid

Store in a designated,
well-ventilated, secure area
away from ignition sources.

Contact EHS or licensed
waste disposal contractor.

Waste Disposed & Documented

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b130429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Piconol Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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